Cas no 2758000-82-5 (8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride)

• Product Name: 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride
• CAS No: 2758000-82-5
• MF: C₉H₇ClFNO₃S
• MW: 263.673183679581
• MDL: MFCD34601295
• CID: 5559181
• PubChem ID: 165996443
• Update Time: 2025-06-29

8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2758000-82-5
• EN300-32869146
• 8-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride
• 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride

• MDL： MFCD34601295
• Inchi： 1S/C9H7ClFNO3S/c10-16(14,15)6-3-5-1-2-8(13)12-9(5)7(11)4-6/h3-4H,1-2H2,(H,12,13)
• InChI Key： KVILFPVUJQSCLW-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C2=C(C=1)CCC(N2)=O)F)(=O)=O

Computed Properties

• Exact Mass: 262.9819201g/mol
• Monoisotopic Mass: 262.9819201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride

Introduction to 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride (CAS No. 2758000-82-5)

8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2758000-82-5, represents a class of derivatives with promising applications in drug discovery and molecular research. The structural framework of this molecule combines a fluoro-substituted tetrahydroquinoline core with a sulfonyl chloride functional group, making it a versatile intermediate for synthesizing biologically active agents.

The fluoro group at the 8-position and the sulfonyl chloride moiety at the 6-position are critical features that contribute to the compound's reactivity and potential pharmacological properties. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and electronic properties of molecules, which makes them invaluable in medicinal chemistry. The presence of a sulfonyl chloride group enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic substitution reactions. These characteristics make 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride a valuable building block for constructing more complex pharmacophores.

In recent years, there has been growing interest in quinoline derivatives due to their diverse biological activities. Quinoline scaffolds are known for their roles in antimalarial drugs (e.g., chloroquine and quinine) and have been extensively explored for their antimicrobial, antiviral, and anticancer properties. The introduction of fluorine and sulfonyl groups into these structures can lead to enhanced bioavailability and improved therapeutic efficacy. For instance, fluorinated quinolines have shown increased potency against certain resistant strains of pathogens by influencing enzyme interactions and metabolic pathways.

Current research in medicinal chemistry highlights the importance of 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride as a precursor in developing novel therapeutic agents. The compound's ability to undergo selective modifications at multiple sites allows chemists to tailor its properties for specific biological targets. One notable area of investigation is its potential use in designing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the quinoline core with fluorine and sulfonyl groups, researchers aim to enhance binding interactions with kinase active sites, leading to more effective inhibitors.

Another emerging application of this compound is in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of new classes of antibiotics with unique mechanisms of action. Quinoline derivatives have demonstrated efficacy against Gram-negative bacteria due to their ability to disrupt bacterial cell wall synthesis and DNA replication. The fluoro substitution at the 8-position may improve the compound's ability to penetrate bacterial membranes while minimizing toxicity to host cells. Furthermore, the sulfonyl chloride group can be exploited to develop prodrugs that release active species under physiological conditions within bacterial cells.

The synthesis of 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with the condensation of appropriately substituted acrylates or acrylic esters with ammonia or ammonium salts to form tetrahydroquinoline derivatives. Subsequent fluorination using reagents such as Selectfluor® or DAST (diethylaminosulfur trifluoride) introduces the fluoro group at the desired position. Finally, sulfonylation is achieved by reacting the intermediate with chlorosulfonic acid or sulfuryl chloride under controlled conditions.

The chemical properties of this compound make it particularly useful in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups at various positions on the quinoline core, expanding its utility in drug design. For example, palladium-catalyzed cross-coupling can be employed to attach biaryl structures that mimic natural product scaffolds known for their biological activity. Such modifications can lead to compounds with enhanced selectivity and reduced side effects compared to existing drugs.

Recent advancements in computational chemistry have also contributed to optimizing synthetic routes for 8-Fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride. Molecular modeling techniques enable researchers to predict reaction outcomes and identify optimal conditions before conducting experimental trials. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. Additionally, computational studies can provide insights into how structural modifications affect biological activity by analyzing binding interactions between the compound and target proteins.

In conclusion,8-Fluoro-2 oxo -1 , 2 , 3 , 4 -tetra hydroquinoline -6 -sulfony l chlo ride ( CAS No . 2758000 -82 -5 ) represents a promising intermediate in pharmaceutical research with diverse applications ranging from kinase inhibition to antimicrobial drug development . Its unique structural features , including fluoro substitution and sulfony l chlo ride functionality , make it a valuable tool for medicinal chemists seeking to design novel therapeutics . As research continues , further exploration into its synthetic possibilities and biological activities will undoubtedly yield innovative treatments for various diseases .